2-Amino-3,3-difluoropentanoicacid
Overview
Description
2-amino-3,3-difluoropentanoic acid is a chemical compound with the molecular formula C5H9F2NO2 . It has a molecular weight of 153.13 . The IUPAC name for this compound is 2-amino-3,3-difluoropentanoic acid .
Molecular Structure Analysis
The molecular structure of 2-amino-3,3-difluoropentanoic acid consists of an amino group (-NH2), a carboxyl group (-COOH), and a difluoromethyl group (-CF2-) attached to a pentanoic acid backbone . The presence of fluorine atoms can significantly affect the properties of the molecule due to their unique electronic properties .properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-amino-3,3-difluoropentanoic acid can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "3,3-difluoropent-4-enoic acid", "ammonia", "sodium hydroxide", "hydrogen gas", "palladium on carbon" ], "Reaction": [ "Step 1: Conversion of 3,3-difluoropent-4-enoic acid to 3,3-difluoropent-4-enamide by treatment with ammonia in the presence of sodium hydroxide.", "Step 2: Reduction of 3,3-difluoropent-4-enamide to 2-amino-3,3-difluoropentanamide using hydrogen gas and palladium on carbon as a catalyst.", "Step 3: Hydrolysis of 2-amino-3,3-difluoropentanamide to 2-amino-3,3-difluoropentanoic acid by treatment with acid or base." ] } | |
CAS RN |
1779684-55-7 |
Molecular Formula |
C5H9F2NO2 |
Molecular Weight |
153.13 g/mol |
IUPAC Name |
2-amino-3,3-difluoropentanoic acid |
InChI |
InChI=1S/C5H9F2NO2/c1-2-5(6,7)3(8)4(9)10/h3H,2,8H2,1H3,(H,9,10) |
InChI Key |
JGYMWJOJXBPHTA-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C(C(=O)O)N)(F)F |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
